Nickel foam supported porous copper oxide catalysts with noble metal-like activity for aqueous phase reactions†
Catalysis Science & Technology Pub Date: 2022-04-01 DOI: 10.1039/D1CY02313F
Abstract
Contiguous metal foams offer a multitude of advantages over conventional powders as supports for nanostructured heterogeneous catalysts; most critically a preformed 3-D porous framework ensuring full directional coverage of supported catalyst, and intrinsic ease of handling and recyclability. Nonetheless, metal foams remain comparatively underused in thermal catalysis compared to more conventional supports such as amorphous carbon, metal oxides, zeolites and more recently MOFs. Herein, we demonstrate a facile preparation of highly-reactive, robust, and easy to handle Ni foam-supported Cu-based metal catalysts. The highly sustainable synthesis requires no specialized equipment, no surfactants or additive redox reagents, uses water as solvent, and CuCl2(H2O)2 as precursor. The resulting material seeds as well-separated micro-crystalline Cu2(OH)3Cl evenly covering the Ni foam. Calcination above 400 °C transforms the Cu2(OH)3Cl to highly porous CuO. All materials display promising activity towards the reduction of 4-nitrophenol and methyl orange. Notably, our leading CuO-based material displays 4-nitrophenol reduction activity comparable with very reactive precious-metal based systems. Recyclability studies highlight the intrinsic ease of handling for the Ni foam support, and our results point to a very robust, highly recyclable catalyst system.
Recommended Literature
- [1] Enhanced delivery of theranostic liposomes through NO-mediated tumor microenvironment remodeling†
- [2] Synthesis of magnetic nanoparticles with immobilized aminophenylboronic acid for selective capture of glycoproteins
- [3] Back cover
- [4] Palladium-catalyzed oxidative annulation of in situ generated enones to pyrroles: a concise route to functionalized indoles†
- [5] Interactions between silica particles in the presence of multivalent coions
- [6] Peptide cross-linking modulated stability and assembly of peptide-wrapped single-walled carbon nanotubes
- [7] Determination of titratable acidity of wines and total acidity of vinegars by discontinuous flow analysis using photometric end-point detection
- [8] Computational insights into the interaction of water with the UiO-66 metal–organic framework and its functionalized derivatives†
- [9] The aspect ratio effect on the cytotoxicity of inert nano-particles flips depending on particle thickness, and is one of the reasons for the literature inconsistency†
- [10] Highly enantioselective synthesis of a chiral 3-quinolylalkanol by an asymmetric autocatalytic reaction
Journal Name：Catalysis Science & Technology
Research Products
-
CAS no.: 13059-60-4
